Cas no 1179676-86-8 ((2-Methanesulfonylethyl)hydrazine)

• Product Name: (2-Methanesulfonylethyl)hydrazine
• CAS No: 1179676-86-8
• MF: C₃H₁₀N₂O₂S
• MW: 138.188699245453
• CID: 4575508
• Update Time: 2025-06-07

(2-Methanesulfonylethyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (2-methanesulfonylethyl)hydrazine
• 2-methylsulfonylethylhydrazine
• (2-Methanesulfonylethyl)hydrazine

• Inchi： 1S/C3H10N2O2S/c1-8(6,7)3-2-5-4/h5H,2-4H2,1H3
• InChI Key： ZSIMMITZFDMUQK-UHFFFAOYSA-N
• SMILES： S(C)(CCNN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: -1.6
• Topological Polar Surface Area: 80.6

Additional information on (2-Methanesulfonylethyl)hydrazine

Introduction to (2-Methanesulfonylethyl)hydrazine (CAS No. 1179676-86-8)

(2-Methanesulfonylethyl)hydrazine (CAS No. 1179676-86-8) is a versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as methanesulfonylethyl hydrazine, is characterized by its unique structure and chemical properties, making it a valuable reagent in various synthetic processes and biological studies.

The molecular formula of (2-Methanesulfonylethyl)hydrazine is C₃H₉N₃O₂S, and it has a molecular weight of approximately 135.18 g/mol. The compound features a hydrazine moiety attached to an ethyl group, which is itself substituted with a methanesulfonyl group. This combination of functional groups imparts distinct reactivity and solubility characteristics to the molecule, making it suitable for a wide range of applications.

In recent years, (2-Methanesulfonylethyl)hydrazine has been extensively studied for its potential in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals. One of the key areas of research involves its use as a building block in the synthesis of complex molecules with therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of (2-Methanesulfonylethyl)hydrazine in the synthesis of anti-inflammatory agents, demonstrating its utility in creating compounds with high biological activity.

The reactivity of (2-Methanesulfonylethyl)hydrazine is primarily attributed to its hydrazine functionality, which can participate in various chemical reactions such as condensation, oxidation, and reduction processes. These reactions are crucial in the formation of intermediates and final products in synthetic pathways. Additionally, the methanesulfonyl group provides enhanced stability and solubility, making the compound more amenable to use in aqueous environments.

In the context of pharmaceutical research, (2-Methanesulfonylethyl)hydrazine has shown promise as a precursor for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The ability to design prodrugs with improved pharmacokinetic properties is essential for enhancing drug efficacy and reducing side effects. A recent study published in the European Journal of Medicinal Chemistry demonstrated that derivatives of (2-Methanesulfonylethyl)hydrazine could be effectively used to create prodrugs with enhanced oral bioavailability and reduced toxicity.

Beyond its applications in drug development, (2-Methanesulfonylethyl)hydrazine has also found utility in materials science and polymer chemistry. Its unique structure allows it to serve as a cross-linking agent or a functional monomer in the synthesis of polymers with tailored properties. For example, researchers at the University of California have explored the use of (2-Methanesulfonylethyl)hydrazine-based monomers in the development of biodegradable polymers for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that (2-Methanesulfonylethyl)hydrazine exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a more sustainable choice compared to some traditional reagents that may pose environmental risks.

In conclusion, (2-Methanesulfonylethyl)hydrazine (CAS No. 1179676-86-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers engaged in organic synthesis, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow further.